Cas no 2138422-22-5 (3-Ethyl-1-[3-(hydroxymethyl)cyclopentyl]urea)

• Product Name: 3-Ethyl-1-[3-(hydroxymethyl)cyclopentyl]urea
• CAS No: 2138422-22-5
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 6178542
• PubChem ID: 165607503
• Update Time: 2025-05-25

3-Ethyl-1-[3-(hydroxymethyl)cyclopentyl]urea Chemical and Physical Properties

Names and Identifiers

• EN300-719323
• 2138422-22-5
• 3-ethyl-1-[3-(hydroxymethyl)cyclopentyl]urea
• 3-Ethyl-1-[3-(hydroxymethyl)cyclopentyl]urea

• Inchi： 1S/C9H18N2O2/c1-2-10-9(13)11-8-4-3-7(5-8)6-12/h7-8,12H,2-6H2,1H3,(H2,10,11,13)
• InChI Key： LCPWDGPOCWXHKE-UHFFFAOYSA-N
• SMILES： OCC1CCC(C1)NC(NCC)=O

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-Ethyl-1-[3-(hydroxymethyl)cyclopentyl]urea

Introduction to 3-Ethyl-1-[3-(hydroxymethyl)cyclopentyl]urea (CAS No. 2138422-22-5)

3-Ethyl-1-[3-(hydroxymethyl)cyclopentyl]urea, identified by the chemical abstracts service number 2138422-22-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its cyclopentyl and urea functional groups, has garnered attention due to its structural complexity and potential biological activity. The presence of a hydroxymethyl substituent on the cyclopentyl ring introduces a unique set of reactivity patterns, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 3-Ethyl-1-[3-(hydroxymethyl)cyclopentyl]urea combines elements that are frequently explored in medicinal chemistry. The cyclopentyl ring, a common pharmacophore in drug design, contributes to both lipophilicity and steric bulk, which can be critical for receptor binding. Meanwhile, the urea moiety is well-known for its ability to form hydrogen bonds, a key interaction for many biologically active compounds. The hydroxymethyl group further enhances the molecule's potential for hydrogen bonding and polar interactions, offering versatility in designing molecules with specific binding affinities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater precision. Studies indicate that the 3-Ethyl-1-[3-(hydroxymethyl)cyclopentyl]urea scaffold could be modulated to target various biological pathways. For instance, modifications at the hydroxymethyl position or the ethyl group might enhance interactions with specific enzymes or receptors, leading to improved pharmacological profiles.

In the context of drug discovery, the synthesis of analogs derived from 3-Ethyl-1-[3-(hydroxymethyl)cyclopentyl]urea has been explored as a strategy to identify lead compounds for treating neurological disorders. The cyclopentyl ring's ability to mimic natural amino acid structures suggests potential applications in modulating neurotransmitter systems. Furthermore, the urea group's role in hydrogen bonding aligns with its use in designing molecules that interact with proteins involved in neurodegenerative diseases.

Another area of interest is the compound's potential as an intermediate in the synthesis of more complex molecules. The reactive nature of the hydroxymethyl group allows for further functionalization, enabling chemists to create libraries of derivatives with tailored properties. This flexibility is particularly valuable in high-throughput screening campaigns, where large numbers of compounds are tested for biological activity.

From a synthetic chemistry perspective, 3-Ethyl-1-[3-(hydroxymethyl)cyclopentyl]urea exemplifies the importance of functional group interplay in designing molecules with desired characteristics. The combination of an amine (from the urea) and an alcohol (from the hydroxymethyl group) provides multiple sites for chemical modification. This duality has been exploited in developing synthetic routes that introduce diversity into molecular libraries while maintaining structural integrity.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly leveraging computational tools to predict and optimize molecular structures before experimental validation. The case of 3-Ethyl-1-[3-(hydroxymethyl)cyclopentyl]urea underscores how virtual screening can reduce time and resources spent on synthesizing non-viable candidates.

Future directions in studying this molecule may include exploring its role as a precursor in multicomponent reactions (MCRs), which are gaining traction for their ability to generate complex scaffolds efficiently. The presence of both nucleophilic and electrophilic centers in 3-Ethyl-1-[3-(hydroxymethyl)cyclopentyl]urea makes it an attractive candidate for such reactions, potentially leading to novel derivatives with enhanced biological activity.

In summary, 3-Ethyl-1-[3-(hydroxymethyl)cyclopentyl]urea (CAS No. 2138422-22-5) represents a promising area of research with implications for drug discovery and synthetic chemistry. Its unique structural features—particularly the interplay between the cyclopentyl ring and the hydroxymethyl substituent—offer opportunities for developing innovative therapeutic agents targeting various diseases. As computational methods continue to evolve, compounds like this will play an increasingly pivotal role in accelerating advancements across multiple scientific disciplines.